Cas no 88924-67-8 (1-Hexanone, 1-(2,4-dihydroxy-3,5-dimethylphenyl)-)
88924-67-8 structure
Product Name:1-Hexanone, 1-(2,4-dihydroxy-3,5-dimethylphenyl)-
CAS No:88924-67-8
MF:C14H20O3
MW:236.306804656982
CID:1939043
PubChem ID:71320655
Update Time:2025-04-21
1-Hexanone, 1-(2,4-dihydroxy-3,5-dimethylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Hexanone, 1-(2,4-dihydroxy-3,5-dimethylphenyl)-
- 1-(2,4-dihydroxy-3,5-dimethylphenyl)hexan-1-one
- DTXCID10701293
- 1-(2,4-dihydroxy-3,5-dimethylphenyl)-1-hexanone
- DTXSID10750549
- 88924-67-8
-
- Inchi: 1S/C14H20O3/c1-4-5-6-7-12(15)11-8-9(2)13(16)10(3)14(11)17/h8,16-17H,4-7H2,1-3H3
- InChI Key: QZIIIFXEYRSFCG-UHFFFAOYSA-N
- SMILES: O=C(C1C=C(C)C(=C(C)C=1O)O)CCCCC
Computed Properties
- Exact Mass: 236.14124450g/mol
- Monoisotopic Mass: 236.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 57.5Ų
1-Hexanone, 1-(2,4-dihydroxy-3,5-dimethylphenyl)- Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
88924-67-8 (1-Hexanone, 1-(2,4-dihydroxy-3,5-dimethylphenyl)-) Related Products
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